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Compound of Interest

Compound Name: L-Homopropargylglycine

Cat. No.: B15605417 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of L-Homopropargylglycine (L-HPG), a methionine analog crucial for monitoring

protein synthesis. Adherence to these protocols is critical for minimizing risks and ensuring the

integrity of your research.

Immediate Safety and Handling Protocols
L-Homopropargylglycine, while a valuable tool in metabolic labeling, requires careful

handling to mitigate potential hazards. Although one source suggests it is not an inhalation

hazard under normal use, other safety data sheets indicate it can be harmful if swallowed,

inhaled, or comes into contact with skin.[1][2] Some sources also classify it as a self-reactive

substance.[3] Therefore, a cautious approach is warranted.

Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against chemical exposure. The following should be

worn at all times when handling L-Homopropargylglycine:

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile gloves.[1][4]

Gloves should be inspected before each use and disposed of immediately after contact with

the substance.[4] Never reuse disposable gloves.[5]
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Eye and Face Protection: Tight-sealing safety goggles are mandatory to protect against

splashes.[1] For operations with a higher risk of splashing, a face shield worn over safety

glasses is recommended.[4]

Body Protection: A laboratory coat is required to prevent contamination of personal clothing.

[6] For enhanced protection, a Nomex® laboratory coat with cotton clothing underneath is

advisable.[4]

Respiratory Protection: If working in an area with insufficient ventilation or where dusts may

be generated, use a respirator tested and approved under appropriate government

standards.[1]

Engineering Controls:

Ventilation: Always handle L-Homopropargylglycine in a well-ventilated area.[1] A chemical

fume hood is recommended for all procedures involving the solid compound or concentrated

solutions.

Hygiene Measures:

Handle in accordance with good industrial hygiene and safety practices.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]

Do not eat, drink, or smoke in the laboratory.[2]

Contaminated clothing should be washed before reuse.[2]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe handling of L-Homopropargylglycine.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

L-Homopropargylglycine should be stored at -20°C in a dry, cool, and well-ventilated place.

[1][7][8][9][10] Some protocols suggest storage at -80°C for long-term stability of stock
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solutions.[11][12]

Keep the container tightly sealed and protected from moisture and light.[9]

Preparation of Solutions:

L-Homopropargylglycine is soluble in water, DMSO, and DMF.[8][10]

When preparing solutions, it is recommended to do so immediately before use and to avoid

repeated freeze-thaw cycles.[9]

If preparing an aqueous stock solution, it may need to be filtered and sterilized.[11]

First-Aid Measures:

If inhaled: Move the person to fresh air. Consult a physician if necessary.[1][2]

In case of skin contact: Wash off with plenty of soap and water.[1][2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[1]

If swallowed: Rinse mouth with water.[2] Seek medical advice if you feel unwell.[1]

Disposal Plan
The generation of waste should be minimized whenever possible.[1]

Chemical Disposal: This material and its container must be disposed of in accordance with

all applicable local, regional, and national regulations.[1] Consult with your institution's

environmental health and safety (EHS) office for specific guidance on chemical waste

disposal.

Container Disposal: Empty containers or liners may retain some product residues and should

be treated as hazardous waste.[1]

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative information for L-
Homopropargylglycine.

Property Value Source(s)

Molecular Formula C₆H₉NO₂ [7][13]

Molecular Weight 127.14 g/mol (free acid) [7][13]

163.60 g/mol (HCl salt) [3][8][14]

Purity >95% (¹H NMR) or ≥97% [8][9][10][13]

Appearance
Off-white to grey or white

crystalline solid
[7][8][10][14]

Storage Temperature -20°C (Powder) [7][8][9][10]

-80°C (In solvent for 1 year) [12]

Solubility Water, DMSO, DMF [8][10]

PBS (pH 7.2): 10 mg/ml [14]

H₂O: 60 mg/mL [12]

DMSO: 100 mg/mL [12]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of L-
Homopropargylglycine, from initial receipt to final disposal.
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Safe Handling Workflow for L-Homopropargylglycine

Preparation

Experimentation

Cleanup & Disposal

Receive & Inspect

Store at -20°C

Don Appropriate PPE

Prepare Solution in Fume Hood

Conduct Experiment

Decontaminate Work Area

Doff & Dispose of PPE

Dispose of Chemical Waste

Click to download full resolution via product page

Caption: Workflow for handling L-Homopropargylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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